Cas no 2137035-97-1 (tert-butyl N-[(2R)-3-oxo-4-(1,2,5-thiadiazol-3-yl)butan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2R)-3-oxo-4-(1,2,5-thiadiazol-3-yl)butan-2-yl]carbamate
• CAS No: 2137035-97-1
• MF: C₁₁H₁₇N₃O₃S
• MW: 271.3359811306
• CID: 5901932
• PubChem ID: 165464632
• Update Time: 2025-06-29

tert-butyl N-[(2R)-3-oxo-4-(1,2,5-thiadiazol-3-yl)butan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137035-97-1
• tert-butyl N-[(2R)-3-oxo-4-(1,2,5-thiadiazol-3-yl)butan-2-yl]carbamate
• EN300-798726

• Inchi： 1S/C11H17N3O3S/c1-7(13-10(16)17-11(2,3)4)9(15)5-8-6-12-18-14-8/h6-7H,5H2,1-4H3,(H,13,16)/t7-/m1/s1
• InChI Key： JRDHXPDVWPSLNZ-SSDOTTSWSA-N
• SMILES： S1N=CC(CC([C@@H](C)NC(=O)OC(C)(C)C)=O)=N1

Computed Properties

• Exact Mass: 271.09906259g/mol
• Monoisotopic Mass: 271.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Additional information on tert-butyl N-[(2R)-3-oxo-4-(1,2,5-thiadiazol-3-yl)butan-2-yl]carbamate

tert-butyl N-[(2R)-3-oxo-4-(1,2,5-thiadiazol-3-yl)butan-2-yl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(2R)-3-oxo-4-(1,2,5-thiadiazol-3-yl)butan-2-yl]carbamate (CAS No. 2137035-97-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a 1,2,5-thiadiazole ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of tert-butyl N-[(2R)-3-oxo-4-(1,2,5-thiadiazol-3-yl)butan-2-yl]carbamate in the development of novel therapeutic agents. The 1,2,5-thiadiazole ring is known for its ability to act as a bioisostere of sulfur-containing compounds, which enhances the compound's pharmacokinetic properties. This makes it an attractive candidate for researchers exploring new drug delivery systems and bioactive molecules.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and optimal stereochemistry. The tert-butyl group plays a crucial role in stabilizing the molecule during synthesis and also contributes to its lipophilicity, which is essential for its bioavailability. Researchers have employed various strategies, including microwave-assisted synthesis and enzymatic catalysis, to optimize the production of this compound.

In terms of applications, tert-butyl N-[(2R)-3-oxo-4-(1,2,5-thiadiazol-3-yl)butan-2-y]carbamate has shown promise in the field of agrochemistry. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Field trials conducted in controlled environments have demonstrated its efficacy in controlling weed growth without adversely affecting crop health.

Another area where this compound has garnered attention is in the development of advanced materials. The carbamate functional group imparts flexibility and reactivity to the molecule, making it suitable for use in polymer synthesis and as a precursor for high-performance adhesives. Recent advancements in polymer chemistry have leveraged the unique properties of this compound to create materials with enhanced mechanical strength and thermal stability.

The stereochemistry of this compound is another critical aspect that has been extensively studied. The (2R) configuration at the butanoyl position ensures that the molecule exhibits specific biological activities that are essential for its intended applications. Researchers have utilized techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to confirm the stereochemical integrity of the compound during synthesis.

In conclusion, tert-butyl N-[ ( ̃ ̃ ̃ ̃ ) ] carbamate (CAS No. 2137035971) is a multifaceted compound with immense potential across various industries. Its unique structure, combined with recent advancements in synthetic methodologies and application research, positions it as a key player in the development of innovative solutions in chemistry and materials science.